Cas no 10468-60-7 (3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 10468-60-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 2657105
• PubChem ID: 589839
• Update Time: 2025-06-11

3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-3,5,8-trimethyl-1(2H)-naphthalenone
• 3,5,8-trimethyl-3,4-dihydro-2H-naphthalen-1-one
• 3,6,8-Trimethyl-1-tetralone
• 1(2H)-Naphthalenone, 3,4-dihydro-3,5,8-trimethyl-
• NCKPIRHHNXSPKV-UHFFFAOYSA-N
• 3,5,8-Trimethyl-3,4-dihydro-1(2H)-naphthalenone #
• 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one

• Inchi： 1S/C13H16O/c1-8-6-11-9(2)4-5-10(3)13(11)12(14)7-8/h4-5,8H,6-7H2,1-3H3
• InChI Key： NCKPIRHHNXSPKV-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=C(C)C=2CC(C)C1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one

Comprehensive Overview of 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one (CAS No. 10468-60-7)

The chemical compound 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one (CAS No. 10468-60-7) is a specialized organic molecule with a unique structure and diverse applications in research and industry. This compound belongs to the class of dihydronaphthalenones, which are increasingly studied for their potential in fragrance synthesis, pharmaceutical intermediates, and material science. Its molecular formula, C₁₃H₁₆O, and distinct methyl-substituted naphthalene backbone make it a subject of interest for chemists and researchers exploring sustainable chemical processes and bioactive compounds.

In recent years, the demand for specialty chemicals like 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one has surged due to its role in green chemistry initiatives. Researchers are investigating its potential as a flavor and fragrance enhancer, aligning with consumer trends toward natural and synthetic aroma compounds. The compound’s low environmental impact and compatibility with catalytic hydrogenation processes further elevate its relevance in industrial applications.

The synthesis of 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one typically involves Friedel-Crafts acylation or multistep organic reactions, which are optimized for high yield and purity. Advanced techniques such as HPLC and GC-MS are employed to characterize its properties, ensuring compliance with regulatory standards. Its stable crystalline form and solubility in organic solvents make it suitable for laboratory-scale experiments and larger-scale production.

One of the most searched questions about this compound revolves around its safety profile and handling precautions. While 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its non-toxic nature and biodegradability contribute to its appeal in eco-friendly formulations.

From a commercial perspective, the compound is often listed under long-tail keywords such as "buy 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one" or "CAS 10468-60-7 suppliers," reflecting its niche market. Manufacturers emphasize high-purity grades (>98%) to meet the demands of pharmaceutical research and fine chemical synthesis. Additionally, its role in photostability studies and UV-absorbing materials has garnered attention in cosmetic science.

Innovations in catalysis and process optimization have further expanded the utility of 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one. For instance, its incorporation into polymeric matrices for controlled-release applications is a growing area of exploration. The compound’s thermal stability and compatibility with polymers make it a candidate for advanced material engineering.

In summary, 3,5,8-Trimethyl-3,4-dihydro-2H-naphthalen-1-one (CAS No. 10468-60-7) represents a versatile and scientifically valuable compound. Its applications span fragrance development, pharmaceutical intermediates, and sustainable materials, driven by ongoing research and market trends. As industries prioritize green alternatives and high-performance chemicals, this compound is poised to play a pivotal role in future innovations.